Cas no 5421-83-0 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-undecyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-undecyl-, hydrochloride (1:1)
• CAS No: 5421-83-0
• MF: C₁₆H₂₈ClN₅
• MW: 325.88002204895
• CID: 386293
• PubChem ID: 24181826
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-undecyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-undecyl-, hydrochloride (1:1)
• N-undecyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
• NSC11657
• NSC-11657
• DTXSID30636432
• 5421-83-0
• N-Undecyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)

• Inchi： 1S/C16H27N5.ClH/c1-2-3-4-5-6-7-8-9-10-11-17-15-14-12-20-21-16(14)19-13-18-15;/h12-13H,2-11H2,1H3,(H2,17,18,19,20,21);1H
• InChI Key： NMWNMYWZWXOSQQ-UHFFFAOYSA-N
• SMILES： Cl.N(C1C2C=NNC=2N=CN=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 289.22691
• Monoisotopic Mass: 325.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• Density: 1.087
• Boiling Point: 469.8°Cat760mmHg
• Flash Point: 237.9°C
• Refractive Index: 1.581
• PSA: 66.49
• LogP: 5.17060